Cas no 1804645-27-9 (2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804645-27-9
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4833586
• Update Time: 2025-06-12

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F3INO3/c1-15-6-5(16-8(9,10)11)2-4(3-14)13-7(6)12/h2-3H,1H3
• InChI Key： GBCFXQPEQBTICS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C=O)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

Recent Advances in the Application of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804645-27-9) in Chemical Biology and Pharmaceutical Research

2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804645-27-9) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its role as a key building block in the construction of novel heterocyclic compounds with potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential industrial applications.

Recent literature indicates that 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde has been employed in the synthesis of potent kinase inhibitors, which are critical in cancer therapy. The compound's unique structural features, including the iodo and trifluoromethoxy substituents, facilitate selective cross-coupling reactions, enabling the efficient construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a new class of JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

In addition to its role in kinase inhibitor development, this compound has shown potential in the design of positron emission tomography (PET) tracers for neuroimaging. The presence of the iodine atom allows for radioiodination, making it a valuable precursor for the development of diagnostic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent work by researchers at MIT has explored its incorporation into amyloid-binding probes, with preliminary data suggesting high specificity for β-amyloid plaques.

The synthetic methodology involving 1804645-27-9 has also seen significant advancements. A 2024 report in Organic Letters detailed a novel palladium-catalyzed coupling strategy that improves the yield and selectivity of reactions using this aldehyde. This development is particularly important for scale-up processes in pharmaceutical manufacturing, addressing previous challenges related to byproduct formation and purification.

From a safety and pharmacological perspective, recent toxicological studies have provided important data on the compound's metabolic profile. Research published in Chemical Research in Toxicology (2023) investigated its hepatic metabolism, identifying the major Phase I and Phase II metabolites. These findings are crucial for understanding the potential drug-drug interactions and toxicity risks associated with derivatives of this compound.

Looking forward, the unique properties of 2-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde position it as a valuable tool in medicinal chemistry. Its applications extend beyond small molecule drug development to include materials science and agrochemical research. However, challenges remain in optimizing its synthetic accessibility and exploring the full scope of its reactivity. Future research directions may focus on developing more sustainable synthetic routes and expanding its utility in fragment-based drug discovery.